KIST301072
Overview
Description
KIST301072 is a ROS1 kinase inhibitor.
Scientific Research Applications
Role of Korea Institute of Science and Technology (KIST)
KIST has been pivotal in the scientific, technological, and industrial development of South Korea over the past two decades. It's recommended that KIST transitions to a future-oriented multidisciplinary research institute, focusing on indigenous research and development (R&D) toward core and original high-technology development. This shift would also involve increased collaboration with industries and address role duplications among government-supported research institutes (GRIs) and private R&D institutions (Lee, Bae, & Lee, 1991).
Transitioning Research to Practice: A Case Study on KIST
The paper examines the transition of Tor research to real-world usage, focusing on the deployment of an application layer socket scheduling policy called KIST. The study confirms that KIST reduces kernel outbound queuing times for relays and download times for low-volume or bursty clients, highlighting its practical application in enhancing Tor network performance (Jansen & Traudt, 2017).
Comparative Study of ITRI and KIST
This study presents a comparative case of ITRI (Taiwan) and KIST (Korea), emphasizing their evolutionary paths within the innovation system context. It highlights the distinct organizational dynamics and structures in advancing their respective research agendas. KIST, in particular, is noted for its development of science-based technologies and evolution into a university-like institute (Wong & Park, 2021).
KIST's Contribution to Scientific and Technological Development
KIST's contribution to South Korea's scientific and technological development has been significant, particularly in marking its 50th anniversary. Its focus on science and technology as a development strategy has played a crucial role in South Korea becoming one of the world's fastest-growing economies. This highlights KIST's impact beyond pure scientific research into broader economic and societal advancements (Lee, 2016).
KIST's Role in Information Retrieval and Data Management
KIST has developed an on-line information retrieval system in its library, serving as a multi-disciplinary research organization in science and technology. This system reflects KIST's role in advancing information management and retrieval, crucial for scientific research and development (Park Ke Hong & Lee Jin Hi, 1979).
KIST in Nanoscience and Materials Research
KIST's Nano-Materials Research Center, in collaboration with Osaka Prefecture University, focuses on the synthesis and surface modification of new nano-particulate materials and the fabrication of nano-devices. This initiative reflects KIST's commitment to being a leader in innovative functional materials and devices, contributing significantly to nanoscience and materials research (Yoon, 2012).
properties
Product Name |
KIST301072 |
|---|---|
Molecular Formula |
C26H25N5O2 |
Molecular Weight |
439.52 |
IUPAC Name |
(S)-2-(3-(3-Hydroxy-5-methylphenyl)-4-(6-(3-hydroxybutyl)-[2,3'-bipyridin]-4-yl)-1H-pyrazol-1-yl)acetonitrile |
InChI |
InChI=1S/C26H25N5O2/c1-17-10-21(13-23(33)11-17)26-24(16-31(30-26)9-7-27)20-12-22(6-5-18(2)32)29-25(14-20)19-4-3-8-28-15-19/h3-4,8,10-16,18,32-33H,5-6,9H2,1-2H3/t18-/m0/s1 |
InChI Key |
JFOVZFUZCSOSNL-SFHVURJKSA-N |
SMILES |
N#CCN1N=C(C2=CC(C)=CC(O)=C2)C(C3=CC(C4=CC=CN=C4)=NC(CC[C@@H](O)C)=C3)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
KIST-301072; KIST 301072; KIST301072 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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